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Compound of Interest

Compound Name:
Morpholine-4-carboximidamide

Hydrobromide

Cat. No.: B128917 Get Quote

CAS Number: 157415-17-3

For Researchers, Scientists, and Drug Development Professionals

Abstract
Morpholine-4-carboximidamide hydrobromide is a chemical compound available for

research purposes.[1][2][3] This document provides a summary of its publicly available

chemical and physical properties. It is important to note that, at the time of this writing, there is

a lack of comprehensive public data regarding the biological activity, experimental protocols,

and specific applications in drug development for this compound. The information herein is

compiled from various chemical supplier databases and should be used for informational

purposes in a research context.

Chemical and Physical Properties
The following tables summarize the quantitative data available for Morpholine-4-
carboximidamide hydrobromide.

Table 1: General Chemical Information
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Property Value Source(s)

IUPAC Name

morpholine-4-

carboximidamide;hydrobromid

e

[4][5][6][7][8]

Synonyms

MORPHOLINOFORMAMIDIN

E HYDROBROMIDE, 4-

Morpholinylformamidine

hydrobromide

[7][9]

Molecular Formula C5H12BrN3O [1][6][9][10][11]

Molecular Weight 210.08 g/mol [10]

InChI Key
IOHSDHMCZXCESZ-

UHFFFAOYSA-N
[4][6]

SMILES N=C(N1CCOCC1)N.Br [1][5][6]

Purity ≥95% to 98% [4][10]

Physical Form
Solid; Crystals or powder or

crystalline powder
[4][6]

Color White to pale cream [6]

Table 2: Physical Constants

Property Value Source(s)

Melting Point 155-165°C [9]

Boiling Point
222.6 °C at 760 mmHg

(Predicted)
[9]

Flash Point 88.4 °C (Predicted) [9]

Water Solubility Soluble [9]

Table 3: Safety and Handling Information
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Aspect Information Source(s)

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[4]

Precautionary Statements

P260, P271, P280,

P304+P340,

P305+P351+P338,

P403+P233, P405, P501

[4]

Storage

Ambient temperature, under

inert gas (Argon or Nitrogen) at

2-8°C is also noted.

[4][9][10]

Sensitivity Hygroscopic [9]

Potential Applications and Research Context
Morpholine-4-carboximidamide hydrobromide is listed as an active pharmaceutical

intermediate.[6][12] The morpholine moiety is a recognized pharmacophore in medicinal

chemistry, known to be present in various compounds with a wide range of pharmacological

activities, including anticancer, anti-inflammatory, and antimicrobial properties.[13] The

carboximidamide functional group suggests potential for mimicking peptide interactions, which

could be relevant in enzyme studies. However, it must be reiterated that no specific biological

activity has been published for Morpholine-4-carboximidamide hydrobromide itself.

Conceptual Synthesis Workflow
While specific experimental protocols for the synthesis of this compound are not detailed in the

public domain, a general workflow can be conceptualized based on its structure and listed

upstream products.
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Starting Materials

Synthesis Process

Final Product

Morpholine
(CAS: 110-91-8)

Reaction in suitable solvent

Amidinating Reagent
(e.g., 2-ethylisothiourea hydrobromide)

Reaction Work-up
(e.g., extraction, washing)

Crude Product

Purification
(e.g., recrystallization, chromatography)

Morpholine-4-carboximidamide
hydrobromide

(CAS: 157415-17-3)

Purified Product

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Morpholine-4-carboximidamide
hydrobromide.

Conclusion
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Morpholine-4-carboximidamide hydrobromide is a readily available chemical for research

and development. While its physical and chemical properties are documented, a significant gap

exists in the public scientific literature regarding its biological effects and detailed experimental

applications. Researchers and drug development professionals are encouraged to view this

compound as a building block or starting point for further investigation, with the understanding

that its biological activity profile is yet to be established. Any use of this compound should be

preceded by a thorough in-house evaluation of its properties and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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